Cas no 521928-51-8 (Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester)

• Product Name: Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
• CAS No: 521928-51-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5910498
• PubChem ID: 60797228
• Update Time: 2025-07-30

Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
• Ethyl 2-amino-2-(3-chlorophenyl)butanoate
• EN300-705830
• 521928-51-8
• CS-0295758

• Inchi： 1S/C12H16ClNO2/c1-3-12(14,11(15)16-4-2)9-6-5-7-10(13)8-9/h5-8H,3-4,14H2,1-2H3
• InChI Key： RTVUTXRKSDYDLH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(N)(CC)C(=O)OCC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 311.2±27.0 °C(Predicted)
• pka: 6.81±0.10(Predicted)